Cas no 1804434-66-9 (3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-sulfonamide)

• Product Name: 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-sulfonamide
• CAS No: 1804434-66-9
• MF: C₈H₉F₃N₂O₄S
• MW: 286.228271245956
• CID: 4813477
• Update Time: 2025-05-19

3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-sulfonamide

• Inchi： 1S/C8H9F3N2O4S/c1-4-7(16-2)5(17-8(9,10)11)3-6(13-4)18(12,14)15/h3H,1-2H3,(H2,12,14,15)
• InChI Key： PNLDBHJMKOVOFW-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C(C)N=1)OC)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 1.3
• Topological Polar Surface Area: 99.9

Additional information on 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-sulfonamide

Introduction to 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1804434-66-9) in Modern Chemical and Pharmaceutical Research

3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1804434-66-9) is a sophisticated heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and promising biological activities. This compound belongs to the pyridine sulfonamide class, which is well-documented for its role in the development of novel therapeutic agents. The presence of multiple functional groups, including a methoxy group, a methyl group, a trifluoromethoxy group, and a sulfonamide moiety, endows this molecule with distinct chemical properties that make it a valuable scaffold for drug discovery.

The sulfonamide moiety is particularly noteworthy, as it is a well-established pharmacophore in many drugs used to treat bacterial infections, diabetes, and other metabolic disorders. The introduction of fluorine atoms in the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Furthermore, the methoxy and methyl substituents contribute to the overall electronic distribution and steric profile of the compound, influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on developing new scaffolds for small-molecule drugs that can modulate complex biological pathways. 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-sulfonamide has emerged as a promising candidate due to its ability to interact with various enzymes and receptors. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in cancer progression and inflammation.

One of the most compelling aspects of this compound is its potential in oncology research. The pyridine scaffold is frequently found in kinase inhibitors, and modifications such as those present in 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-sulfonamide can fine-tune binding affinity and selectivity. Recent preclinical studies have demonstrated that derivatives of this compound can selectively inhibit specific isoforms of tyrosine kinases, thereby reducing off-target effects. This selectivity is crucial for developing drugs with improved safety profiles.

The trifluoromethoxy group plays a pivotal role in enhancing the bioactivity of this molecule. Fluorinated aromatic compounds are known for their increased metabolic stability and binding affinity to biological targets. In particular, trifluoromethoxylated pyridines have been shown to improve solubility and cell permeability, making them more suitable for oral administration. This property is particularly advantageous for drug candidates intended for systemic therapy.

Another area where 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-sulfonamide shows promise is in the treatment of neurological disorders. Pyridine derivatives have been extensively studied for their potential to modulate neurotransmitter systems. The sulfonamide group can interact with specific receptors or transporters in the brain, offering a basis for developing novel therapeutics for conditions such as Alzheimer's disease or Parkinson's disease. Current research is exploring how structural modifications can enhance neuroprotective effects while minimizing side effects.

The synthesis of 3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-sulfonamide presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis combined with catalytic methods have enabled researchers to access this scaffold efficiently. This accessibility is crucial for conducting further biological evaluations and optimizing lead compounds.

In conclusion,3-Methoxy-2-methyl-4-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1804434-66-9) represents a significant advancement in medicinal chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with applications ranging from oncology to neurology. As research continues to uncover new biological targets and mechanisms of action,this compound holds great potential for future drug development efforts.